Cas no 1781548-26-2 ((5-Chloro-6-methoxypyridin-2-yl)methanamine)

• Product Name: (5-Chloro-6-methoxypyridin-2-yl)methanamine
• CAS No: 1781548-26-2
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4769646
• PubChem ID: 84071183
• Update Time: 2025-11-02

(5-Chloro-6-methoxypyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-6-methoxypyridin-2-yl)methanamine
• BS-45382
• 1781548-26-2
• E74362

• Inchi： 1S/C7H9ClN2O/c1-11-7-6(8)3-2-5(4-9)10-7/h2-3H,4,9H2,1H3
• InChI Key： ZRTDAOKFWXTGSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN)=NC=1OC

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1

Additional information on (5-Chloro-6-methoxypyridin-2-yl)methanamine

Comprehensive Guide to (5-Chloro-6-methoxypyridin-2-yl)methanamine (CAS No. 1781548-26-2): Properties, Applications, and Market Insights

(5-Chloro-6-methoxypyridin-2-yl)methanamine, with CAS No. 1781548-26-2, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methoxy substitution pattern, serves as a versatile building block in organic synthesis. Its molecular structure, C7H9ClN2O, combines aromaticity with reactive functional groups, making it valuable for designing novel bioactive molecules.

The chemical properties of (5-Chloro-6-methoxypyridin-2-yl)methanamine include a molecular weight of 172.61 g/mol and a purity typically exceeding 97% in commercial samples. Researchers particularly value its amine functionality, which enables facile derivatization through amidation, reductive amination, or Schiff base formation. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current pharmaceutical challenges in oncology and CNS disorders.

In pharmaceutical applications, this compound has shown promise as an intermediate for drug discovery programs. The 5-chloro-6-methoxy substitution pattern enhances metabolic stability compared to unsubstituted pyridines, a critical factor in medicinal chemistry optimization. Several patent applications in 2022-2023 describe its incorporation into candidate compounds targeting inflammatory diseases and neurological conditions, reflecting industry trends toward personalized medicine.

The agrochemical sector has explored (5-Chloro-6-methoxypyridin-2-yl)methanamine for developing next-generation crop protection agents. Its structural features contribute to improved systemic movement in plants and resistance management properties. With growing global emphasis on sustainable agriculture, researchers are investigating its potential in low-environmental-impact pesticides, particularly for controlling resistant insect populations while maintaining favorable ecotoxicological profiles.

Synthetic methodology for CAS 1781548-26-2 typically involves selective chlorination of 6-methoxypyridin-2-yl precursors followed by amination. Recent advances in flow chemistry have improved yield and reduced byproducts in its production. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it practical for industrial-scale applications, though moisture sensitivity necessitates proper handling protocols.

Market analysis indicates steady growth in demand for pyridine derivatives like (5-Chloro-6-methoxypyridin-2-yl)methanamine, with projected CAGR of 5.8% (2023-2030) according to recent industry reports. This reflects broader trends in heterocyclic compound utilization across life sciences. Current research focuses on developing more sustainable production methods, including biocatalytic approaches and green chemistry principles, responding to environmental concerns in fine chemical manufacturing.

Quality control for CAS 1781548-26-2 typically involves HPLC purity assessment, NMR characterization, and residual solvent analysis. The compound's spectroscopic fingerprints (particularly its distinctive 1H NMR signals between δ 6.5-8.0 ppm) provide reliable identification markers. Regulatory compliance documentation includes detailed impurity profiles and stability data, essential for pharmaceutical Good Manufacturing Practice (GMP) applications.

Emerging applications in material science explore this amine's potential as a ligand for metal-organic frameworks (MOFs) or as a monomer for specialty polymers. Its ability to coordinate with transition metals while maintaining thermal stability makes it interesting for developing functional materials with tailored electronic or catalytic properties. These interdisciplinary applications demonstrate the compound's versatility beyond traditional life science uses.

For researchers sourcing (5-Chloro-6-methoxypyridin-2-yl)methanamine, key considerations include supplier reliability, batch-to-batch consistency, and technical support for scale-up. The compound is commercially available from several specialty chemical providers in quantities ranging from milligrams to kilogram scales, with pricing influenced by purity specifications and purchase volume. Proper material safety data should always be reviewed before handling, though it presents standard laboratory precautions for amine-containing compounds.

Future directions for CAS 1781548-26-2 research may explore its enantioselective applications (as a chiral amine) or incorporation into bioconjugates for targeted drug delivery. The continued evolution of structure-activity relationship studies in medicinal chemistry will likely reveal additional therapeutic opportunities for this structurally privileged scaffold, particularly in addressing unmet medical needs through innovative molecular design.